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Compound of Interest

Compound Name: 1,3,5-Tricaffeoylquinic acid

Cat. No.: B15567342 Get Quote

A Comparative Purity Benchmark of Commercial
1,3,5-Tricaffeoylquinic Acid Standards
For researchers, scientists, and drug development professionals, the purity of analytical

standards is paramount for accurate and reproducible results. This guide provides a

comparative overview of commercially available 1,3,5-tricaffeoylquinic acid standards,

detailing their stated purity levels and the analytical methodologies for verification.

Data Presentation: Purity of Commercial Standards
The following table summarizes the purity information for 1,3,5-tricaffeoylquinic acid as

provided by various suppliers. This data is based on publicly available Certificates of Analysis

and product descriptions.

Supplier
Product/Catalog
Number

Stated Purity Analysis Method(s)

BioCrick BCN0861 >98% HPLC[1]

Biopurify BP1724 95%~99%

HPLC-DAD or/and

HPLC-ELSD, Mass,

NMR[2]

ChemicalBook N/A ≥98% (HPLC) HPLC[3]
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Note: The purity values presented are as stated by the suppliers and may vary between

batches. It is recommended to independently verify the purity of any standard before use in

critical applications.

Experimental Protocols: Purity Determination by
High-Performance Liquid Chromatography (HPLC)
A robust HPLC method is essential for the accurate determination of the purity of 1,3,5-
tricaffeoylquinic acid and for the identification of potential impurities, such as other

caffeoylquinic acid isomers. The following protocol is a generalized method based on

established analytical procedures for caffeoylquinic acids.[4][5]

1. Sample and Standard Preparation:

Standard Stock Solution: Accurately weigh and dissolve the 1,3,5-tricaffeoylquinic acid
standard in a suitable solvent (e.g., methanol or ethanol) to prepare a stock solution of

known concentration (e.g., 1 mg/mL).[6]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100

µg/mL).[6]

Sample Solution: Prepare the commercial standard to be tested at a concentration that falls

within the range of the calibration curve.

Storage: To prevent degradation, store all solutions containing 1,3,5-tricaffeoylquinic acid
at -20°C in light-protecting containers.[7] Allow solutions to come to room temperature in the

dark before analysis.[7]

2. HPLC-DAD System and Conditions:

Column: A reversed-phase C18 column is commonly used (e.g., 250 mm x 4.6 mm, 5 µm

particle size). Fused-core columns (e.g., Ascentis Express RP-Amide, 100 x 2.1 mm, 2.7 µm)

can offer faster analysis times.[5]

Mobile Phase: A gradient elution is typically employed.
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Mobile Phase A: 0.1% Formic acid in water.[7]

Mobile Phase B: Acetonitrile or Methanol with 0.1% Formic acid.[7]

Gradient Program: A typical gradient might be:

0-30 min: 10-40% B

30-35 min: 40-80% B

35-40 min: 80% B (wash)

40-45 min: 80-10% B (return to initial conditions)

45-50 min: 10% B (equilibration)

This gradient should be optimized based on the specific column and system.

Flow Rate: 0.8 - 1.0 mL/min.

Column Temperature: 30-40°C.[5][7]

Detection: Diode Array Detector (DAD) set at 325 nm.[4][5]

Injection Volume: 10 µL.[4]

3. Data Analysis:

Purity Calculation: The purity of the 1,3,5-tricaffeoylquinic acid standard is determined by

calculating the peak area percentage of the main peak relative to the total peak area of all

detected components in the chromatogram.

Purity (%) = (Area of 1,3,5-TCQA peak / Total area of all peaks) x 100

Impurity Identification: Potential impurities can include other dicaffeoylquinic and

tricaffeoylquinic acid isomers.[8][9] Mass spectrometry (LC-MS) can be coupled with HPLC

for the definitive identification of these related substances.[7]
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Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for benchmarking

the purity of 1,3,5-tricaffeoylquinic acid standards.
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Caption: Experimental workflow for purity analysis of 1,3,5-TCQA standards.

Hypothetical Signaling Pathway
1,3,5-Tricaffeoylquinic acid has been investigated for various biological activities, including

potential anti-inflammatory and antioxidant effects. The diagram below illustrates a hypothetical

signaling pathway where it might exert its action by inhibiting a pro-inflammatory cascade.
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Caption: Hypothetical inhibition of a pro-inflammatory signaling pathway by 1,3,5-TCQA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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